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Compound of Interest

Compound Name: Fenothiocarb

Cat. No.: B1672524

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fenothiocarb is a thiocarbamate herbicide used for weed control in various agricultural
settings. Monitoring its residue levels in environmental and food samples is crucial for ensuring
consumer safety and regulatory compliance. Gas Chromatography-Mass Spectrometry (GC-
MS) is a powerful and widely used analytical technique for the identification and quantification
of pesticide residues like fenothiocarb. This application note provides a detailed protocol for
the analysis of fenothiocarb using a common sample preparation method, QUEChERS,
followed by GC-MS detection.

Principle

The method involves the extraction of fenothiocarb from a sample matrix using the
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology. This technique
utilizes a salting-out liquid-liquid extraction followed by dispersive solid-phase extraction (d-
SPE) for cleanup. The purified extract is then injected into a gas chromatograph, where
fenothiocarb is separated from other components based on its volatility and interaction with
the stationary phase of the GC column. The separated analyte then enters the mass
spectrometer, where it is ionized and fragmented. The resulting mass spectrum, which provides
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information about the mass-to-charge ratio of the parent ion and its fragments, allows for highly
specific and sensitive detection and quantification of fenothiocarb.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the GC-MS analysis of
Fenothiocarb. It is important to note that while some data is specific to Fenothiocarb, values
for LOD, LOQ, and linearity are based on typical performance for similar pesticide analysis
using GC-MS and may require method-specific validation.

Parameter Value Source
Analyte Fenothiocarb

Molecular Formula C13H19NO2S [1]
Molecular Weight 253.36 g/mol [1]
Retention Time (RT) ~17.7 min [1]
Quantifier lon (m/z) 160.07 [1]
Qualifier lon 1 (m/z) 72.01 [1]
Qualifier lon 2 (m/z) 106.00

Limit of Detection (LOD) 0.01 - 5 pg/kg (typical)

Limit of Quantification (LOQ) 0.04 - 10 pg/kg (typical)

Linearity Range 1-100 pg/L (typical)

Experimental Protocol
Apparatus and Materials

o GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron
ionization (EI) source.

e GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 um film
thickness) or equivalent.
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o Sample Homogenizer: High-speed blender or equivalent.

e Centrifuge: Capable of reaching at least 4000 x g.

» Vortex Mixer

» Nitrogen Evaporator

e Autosampler Vials: 2 mL, amber glass, with PTFE-lined septa.
e Syringe Filters: 0.22 um PTFE.

e QUEChERS Extraction Salts and d-SPE Tubes: Commercially available kits are
recommended. A typical d-SPE tube for general matrices contains primary secondary amine
(PSA) and magnesium sulfate.

e Solvents and Reagents: Acetonitrile (ACN), water (HPLC grade), and Fenothiocarb
analytical standard.

Sample Preparation (QUEChERS)

» Homogenization: Weigh 10-15 g of the representative sample into a blender and
homogenize.

o Extraction:

o

Transfer 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

[¢]

[¢]

Add the appropriate QUEChERS extraction salt packet (e.g., 4 g MgSOa4, 1 g NaCl, 1 g
sodium citrate, 0.5 g disodium citrate sesquihydrate).

[¢]

Cap the tube and vortex vigorously for 1 minute.

[e]

Centrifuge at = 4000 x g for 5 minutes.

e Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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o Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE cleanup
tube containing PSA and MgSOQOa.

o Vortex for 30 seconds.

o Centrifuge at = 4000 x g for 5 minutes.

» Final Extract Preparation:

o Take an aliquot of the cleaned supernatant and filter it through a 0.22 um PTFE syringe
filter into an autosampler vial.

o The sample is now ready for GC-MS analysis.

GC-MS Analysis

e Injector Temperature: 250 °C
 Injection Mode: Splitless (1 pL injection volume)
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

e Oven Temperature Program:

o

Initial temperature: 70 °C, hold for 2 minutes.

[¢]

Ramp 1: 25 °C/min to 150 °C.

[e]

Ramp 2: 3 °C/min to 200 °C.

[e]

Ramp 3: 8 °C/min to 280 °C, hold for 10 minutes.
e MS Transfer Line Temperature: 280 °C

e lon Source Temperature: 230 °C

« lonization Mode: Electron lonization (EIl) at 70 eV.

e Acquisition Mode: Selected lon Monitoring (SIM) using the ions listed in Table 1.
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Visualization of the Experimental Workflow
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Caption: Experimental workflow for Fenothiocarb analysis.

Data Analysis and Quantification

« |dentification: The identification of Fenothiocarb is confirmed by comparing the retention
time and the ratio of the quantifier and qualifier ions of the sample peak with those of a
known standard.

¢ Quantification: A calibration curve is constructed by analyzing a series of Fenothiocarb
standards of known concentrations. The concentration of Fenothiocarb in the sample is
then determined by interpolating its peak area against the calibration curve. Matrix-matched
standards are recommended for accurate quantification to compensate for matrix effects.

Conclusion

This application note provides a comprehensive and detailed protocol for the analysis of
Fenothiocarb using the QUEChERS sample preparation method followed by GC-MS. The
described method is robust and sensitive, making it suitable for routine monitoring of
Fenothiocarb residues in various sample matrices. The provided workflow and quantitative
data serve as a valuable resource for researchers and analysts in the field of food safety and
environmental monitoring. Method validation should be performed in the specific matrix of
interest to ensure accuracy and precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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